5-(4-Cbz-Aminopheny)-3-methylphenol, 95%

• IUPAC Name: benzyl N-[4-(3-hydroxy-5-methylphenyl)phenyl]carbamate
• InChI: InChI=1S/C21H19NO3/c1-15-11-18(13-20(23)12-15)17-7-9-19(10-8-17)22-21(24)25-14-16-5-3-2-4-6-16/h2-13,23H,14H2,1H3,(H,22,24)
• InChI Key: KPRFSPSGUCRCQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)O)C2=CC=C(C=C2)NC(=O)OCC3=CC=CC=C3
• Molecular Formula: C21H19NO3
• Molecular Weight: 333.4 g/mol
• CAS No.: 1261942-89-5

Description

5-(4-Cbz-Aminopheny)-3-methylphenol is a synthetic phenolic derivative featuring a carbobenzyloxy (Cbz)-protected amino group at the para position of the phenyl ring and a methyl substituent at the meta position of the phenol moiety. The Cbz group serves as a protective moiety for amines, enhancing stability during synthetic processes while allowing selective deprotection for downstream applications. With a purity of 95%, this compound is utilized in pharmaceutical intermediates and organic synthesis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

The following compounds share structural similarities with 5-(4-Cbz-Aminopheny)-3-methylphenol, differing primarily in substituents or protective groups:

5-Amino-2-methylphenol (CAS 2835-95-2)

• Molecular Formula: C₇H₉NO
• Molecular Weight : 123.15 g/mol
• Substituents: Free amino (–NH₂) and methyl (–CH₃) groups on the phenol ring.
• Purity : >95.0% (GC) .
• Key Differences: Lacks the Cbz protective group, making it more reactive but less stable under acidic/basic conditions. Lower molecular weight (123 vs. ~307 g/mol) and higher polarity due to the free amino group. Melting point: 127–133°C , whereas the Cbz derivative likely has a higher melting point due to increased rigidity.

4-Amino-3-chloro-5-methylphenol (CAS 873417-25-5)

• Molecular Formula: C₇H₈ClNO
• Molecular Weight : 157.60 g/mol
• Substituents: Chloro (–Cl), methyl (–CH₃), and amino (–NH₂) groups.
• Key Differences: Chloro substituent introduces electron-withdrawing effects, increasing acidity (pKa ~8–9) compared to the electron-donating Cbz group. Lower lipophilicity (XLogP3: 1.9 ) vs. the Cbz derivative (estimated XLogP3: ~3.5). Potential bioactivity differences due to halogenation, as chloro groups often enhance antimicrobial properties .

4-Amino-3-nitrophenol (CAS 610-81-1)

• Molecular Formula : C₆H₆N₂O₃
• Molecular Weight : 154.12 g/mol
• Substituents: Nitro (–NO₂) and amino (–NH₂) groups.
• Key Differences :
  • Nitro group strongly electron-withdrawing, making the compound highly acidic (pKa ~4–5) compared to the Cbz derivative.
  • Higher reactivity in electrophilic substitution reactions due to nitro activation .

Physicochemical and Functional Comparisons

Table 1: Key Properties of 5-(4-Cbz-Aminopheny)-3-methylphenol and Analogues

Compound	Molecular Weight (g/mol)	XLogP3	Substituents	Melting Point (°C)	Purity
5-(4-Cbz-Aminopheny)-3-methylphenol	307.35 (calc.)	~3.5*	–Cbz, –CH₃, –OH	N/A	95%
5-Amino-2-methylphenol	123.15	0.9†	–NH₂, –CH₃, –OH	127–133	>95%
4-Amino-3-chloro-5-methylphenol	157.60	1.9	–Cl, –CH₃, –NH₂, –OH	N/A	98%‡
4-Amino-3-nitrophenol	154.12	1.2	–NO₂, –NH₂, –OH	N/A	98%

*Estimated based on Cbz group contribution.
†Predicted using PubChem data.
‡Reported purity for similar compounds .

Functional Insights :

• Stability: The Cbz group in the target compound enhances stability against oxidation and nucleophilic attack compared to free amino analogues .
• Bioactivity : Chloro and nitro substituents in analogues correlate with antimicrobial and cytotoxic activities, whereas the Cbz group may prioritize the compound for prodrug applications .
• Solubility: The Cbz derivative is less water-soluble than 5-Amino-2-methylphenol due to increased hydrophobicity .